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Compound of Interest

Compound Name: 5-MCA-NAT

Cat. No.: B017093

This guide provides crucial safety, handling, and disposal protocols for 5-
methoxycarbonylamino-N-acetyltryptamine (5-MCA-NAT), a melatonin derivative and receptor
agonist used in scientific research.[1][2] Adherence to these procedures is vital for ensuring the
safety of laboratory personnel and the integrity of research. This document is intended for
researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment (PPE) is mandatory to prevent exposure
when handling 5-MCA-NAT.[3] The following table summarizes the required PPE.
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Specifications and
PPE Category Item .
Rationale

Chemical Safety Goggles with Essential to protect eyes from

Eye and Face Protection ) )
Side Shields splashes.[3]

To be worn in addition to safety
Face Shield goggles when there is a

significant risk of splashing.[3]

Nitrile gloves are a suitable
option for handling the solid
form and for protection against
splashes.[3] Since specific
Hand Protection Chemical-Resistant Gloves breakthrough times are not
available, it is recommended to
change gloves frequently and
immediately after any sign of

contamination.[4]

A standard lab coat is required
Body Protection Laboratory Coat to protect against skin contact

from accidental spills.[3][5]

Recommended when handling
Chemical-Resistant Apron or larger quantities or when there
Coveralls is an increased risk of

exposure.[3]

Required when there is a risk

) of generating dust or aerosols,
_ _ NIOSH-Approved Respirator _ _
Respiratory Protection especially when handling the
(e.g., N95) . .
solid compound outside of a

fume hood.[3]

Operational Plan for Safe Handling

Strict adherence to the following procedures is essential for the safe handling of 5-MCA-NAT at
every stage.
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. Preparation and Area Setup:
Conduct all work in a well-ventilated area, preferably within a chemical fume hood.[5]
Ensure the work area is clean and uncluttered.[5]

Assemble all necessary equipment, such as an analytical balance, weighing paper or boat,
spatula, and vials, before handling the compound.[3]

Don all required PPE as detailed in the table above.[3]
. Handling the Solid Compound:

When handling the solid form of 5-MCA-NAT, use techniques that minimize dust generation,
such as gentle scooping.[4][6]

Immediately after weighing the desired amount, securely close the primary container.[3]
. Solution Preparation:

5-MCA-NAT is a solid that is slightly soluble in methanol.[2] When preparing solutions, add
the solvent to the vial containing the weighed compound.

If working with other solvents, it is important to first determine the solubility. For similar
compounds like tryptamine, solubility is noted in organic solvents such as ethanol, DMSO,
and dimethylformamide.[7]

Safe Handling Workflow
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Caption: Workflow for the safe handling of 5-MCA-NAT.
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Spill Management

In the event of a spill, follow these steps to ensure a safe and effective cleanup:

o Evacuate and Alert: Immediately alert others in the area and evacuate if necessary.

e Assess the Spill: Determine the nature and extent of the spill.

» Secure the Area: Restrict access to the spill area.

o PPE: Wear appropriate PPE, including respiratory protection, gloves, and a lab coat.[4]

o Containment and Cleanup: For a solid spill, gently sweep or scoop the material into a labeled
waste container, avoiding dust generation.[4][8] For a liquid spill, absorb the material with an
inert absorbent and place it in a sealed container for disposal.

o Decontamination: Clean the spill area with an appropriate solvent and then wash with soap
and water.

o Waste Disposal: Dispose of all contaminated materials as hazardous waste.[8]

Disposal Plan

All waste containing 5-MCA-NAT must be treated as hazardous chemical waste.

¢ Solid Waste: Collect solid 5-MCA-NAT waste and any contaminated materials (e.qg.,
weighing paper, gloves) in a clearly labeled, sealed, and puncture-resistant container.[4]

o Liquid Waste: Collect liquid waste containing 5-MCA-NAT in a compatible, sealed, and
clearly labeled container.[9]

« Follow all institutional, local, state, and federal regulations for the disposal of chemical waste.
[9][10] Do not dispose of 5-MCA-NAT down the drain or in the regular trash.

Key Safety and Chemical Information

The following table summarizes essential data for 5-MCA-NAT.
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Property Value
Chemical Name 5-methoxycarbonylamino-N-acetyltryptamine[2]
Synonyms GR135531, 5-MCA-NAT, MCA-NAT[2]
CAS Number 190277-13-5[2]
Molecular Formula C14H17N303][2]
Molecular Weight 275.3 g/mol [2]
Physical State Solid[2]
Solubility Slightly soluble in methanol[2]
Store in a dry, well-ventilated place. Keep
Storage ) )
container tightly closed.[3]
While specific classifications for 5-MCA-NAT are
not readily available, related tryptamine
Hazard Classifications compounds are classified as skin, eye, and

respiratory irritants.[3] It should be handled as a

hazardous substance.[7]

] o No data available. Handle with caution as a
Occupational Exposure Limits )
potent pharmacological agent.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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